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Compound of Interest

Compound Name: 2-Methoxypyrimidine-4,6-diol

Cat. No.: B158980 Get Quote

Technical Support Center: 2-Methoxypyrimidine-
4,6-diol
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of 2-Methoxypyrimidine-
4,6-diol (CAS: 1758-98-1).
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Parameter Value Reference

Molecular Formula C₅H₆N₂O₃ [1]

Molecular Weight 142.11 g/mol [1]

Appearance
White to off-white crystalline

solid
[1]

Purity ≥ 95%

Recommended Storage

Temperature

Powder: -20°C for up to 3

years; In solvent: -80°C for up

to 1 year

[2]

Occupational Exposure Limits No data available [2]

Solubility
Soluble in water and various

organic solvents
[1]

InChI

InChI=1/C5H6N2O3/c1-10-5-

6-3(8)2-4(9)7-5/h2H,1H3,

(H2,6,7,8,9)

[1]

SMILES COc1nc(cc(n1)O)O [1]

Experimental Protocols
General Protocol for Handling Solid 2-Methoxypyrimidine-4,6-diol:

Preparation: Before handling, ensure that the Safety Data Sheet (SDS) has been reviewed

and understood. The work area, typically a chemical fume hood, should be clean and

uncluttered.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

goggles with side shields, and chemical-resistant gloves.[2][3] For weighing or operations

that may generate dust, a NIOSH-approved respirator is recommended.[3]

Weighing: To minimize dust generation, weigh the compound in a fume hood on a tared

weigh boat.
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Dissolution: If preparing a solution, add the solid to the solvent slowly and stir to dissolve.

Spill Cleanup: In case of a spill, decontaminate the area using an appropriate method. For

small spills, absorb with an inert material and place in a sealed container for disposal.

Waste Disposal: Dispose of waste materials according to institutional and local regulations.

Post-Handling: After handling, wash hands thoroughly. Clean the work area and any

equipment used.

Visual Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for 2-Methoxypyrimidine-4,6-diol
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Caption: Workflow for the safe handling of 2-Methoxypyrimidine-4,6-diol.
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Storage Procedures for 2-Methoxypyrimidine-4,6-diol
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Caption: Recommended storage procedures for 2-Methoxypyrimidine-4,6-diol.

Troubleshooting and FAQs
Q1: What are the primary hazards associated with 2-Methoxypyrimidine-4,6-diol?

A1: While a specific, comprehensive Safety Data Sheet (SDS) for 2-Methoxypyrimidine-4,6-
diol is not readily available, data from similar pyrimidine derivatives suggest potential for skin

irritation, serious eye irritation, and respiratory irritation.[4][5] It is crucial to handle this

compound with care in a well-ventilated area, preferably a fume hood, and to use appropriate

personal protective equipment (PPE).[2][3]
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Q2: What personal protective equipment (PPE) should I wear when handling this compound?

A2: It is recommended to wear a standard laboratory coat, chemical-resistant gloves, and

safety goggles with side shields.[2][3] If there is a risk of generating dust, a NIOSH-approved

respirator should be used.[3]

Q3: How should I store 2-Methoxypyrimidine-4,6-diol?

A3: For long-term storage, the powdered form should be kept at -20°C.[2] If the compound is

dissolved in a solvent, it is recommended to store the solution at -80°C.[2] Always store in a

tightly sealed container in a dry and well-ventilated area.

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately wash the affected area with plenty of soap and water

and remove any contaminated clothing.[2] For eye contact, rinse cautiously with water for

several minutes.[2] If irritation persists in either case, seek medical attention.

Q5: What are the known incompatibilities for this compound?

A5: Specific incompatibility data for 2-Methoxypyrimidine-4,6-diol is limited. However, based

on information for similar compounds, it is prudent to avoid strong oxidizing agents.[3][4]

Q6: How should I dispose of waste containing 2-Methoxypyrimidine-4,6-diol?

A6: All waste containing this compound should be disposed of in accordance with local, state,

and federal regulations. Consult your institution's environmental health and safety office for

specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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